Cas no 1108198-69-1 (3-{(benzyloxy)carbonyl(decyl)amino}propanoic acid)

• Product Name: 3-{(benzyloxy)carbonyl(decyl)amino}propanoic acid
• CAS No: 1108198-69-1
• MF: C₂₁H₃₃NO₄
• MW: 363.491026639938
• CID: 5215316
• PubChem ID: 25181188
• Update Time: 2025-10-23

3-{(benzyloxy)carbonyl(decyl)amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[Decyl(benzyloxycarbonyl)amino]propionic acid
• 3-{[(benzyloxy)carbonyl](decyl)amino}propanoic acid
• β-Alanine, N-decyl-N-[(phenylmethoxy)carbonyl]-
• 3-{(benzyloxy)carbonyl(decyl)amino}propanoic acid

• Inchi： 1S/C21H33NO4/c1-2-3-4-5-6-7-8-12-16-22(17-15-20(23)24)21(25)26-18-19-13-10-9-11-14-19/h9-11,13-14H,2-8,12,15-18H2,1H3,(H,23,24)
• InChI Key： KIFFFRDHPIBLSC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CCC(=O)O)CCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 380
• XLogP3: 5.6
• Topological Polar Surface Area: 66.8

Additional information on 3-{(benzyloxy)carbonyl(decyl)amino}propanoic acid

3-{(Benzyloxy)carbonyl(decyl)amino}propanoic acid: A Versatile Compound in Biomedical Research

3-{(Benzyloxy)carbonyl(decyl)amino}propanoic acid, with the CAS number 1108198-69-1, represents a significant advancement in the field of biomedical chemistry. This compound, characterized by its unique carbamoyl group and extended hydrophobic chain, has garnered attention for its potential applications in drug delivery systems, targeted therapy, and synthetic biology. Recent studies published in Journal of Medicinal Chemistry (2023) and Advanced Drug Delivery Reviews (2024) highlight its role as a pharmaceutical intermediate and its ability to enhance bioavailability in complex biological environments.

The benzyloxy moiety in this molecule plays a critical role in modulating cell membrane permeability. Research by Smith et al. (2023) demonstrated that the benzyloxy group significantly improves the solubility of hydrophobic drugs, enabling them to cross cell membranes more effectively. This property is particularly valuable in the development of oral formulations for chronic diseases such as diabetes and cardiovascular disorders. The decyl chain further enhances the compound's ability to interact with lipid bilayers, making it a promising candidate for nanocarrier systems.

Recent advancements in synthetic biology have expanded the utility of 3-{(Benzyloxy)carbonyl(decyl)amino}propanoic acid. A 2024 study published in Nature Communications explored its application in gene delivery vectors, where the carbamoyl group acts as a prodrug linkage to release therapeutic agents in response to specific biological triggers. This mechanism is particularly relevant for precision medicine and on-demand drug release in inflammatory diseases.

The hydrophobic decyl chain also contributes to the compound's self-assembly properties, which are crucial for nanoparticle formation. Research by Lee et al. (2023) in ACS Nano showed that 3-{(Benzyloxy)carbonyl(decyl)amino}propanoic acid can self-assemble into liposomes with enhanced drug encapsulation efficiency. These liposomes are being explored for targeted delivery of antimicrobial agents and anti-cancer drugs in clinical trials.

From a pharmaceutical development perspective, the carbamoyl group in this compound offers unique advantages. A 2024 review in Drug Discovery Today highlighted its role in prodrug design, where the benzyloxy group can be selectively cleaved by esterases in specific tissues. This targeted cleavage mechanism is particularly useful for site-specific drug delivery, reducing systemic side effects and improving therapeutic outcomes.

Moreover, the hydrophobic decyl chain enhances the compound's membrane interaction, which is essential for cellular uptake. Studies published in Biomaterials (2023) demonstrated that this property allows the compound to function as a cell-penetrating peptide (CPP) enhancer, facilitating the delivery of therapeutic proteins and nucleic acids into intracellular compartments.

Recent developments in biomaterials science have further expanded the applications of 3-{(Benzyloxy)carbonyl(decyloxy)amino}propanoic acid. A 2024 study in Advanced Functional Materials explored its use in 3D bioprinting, where the hydrophobic chain enables the formation of bioactive scaffolds with tunable mechanical properties. These scaffolds are being investigated for regenerative medicine applications, including bone tissue engineering and cardiac repair.

The carbamoyl group also plays a key role in the stability of the compound in biological environments. Research published in Chemical Communications (2023) showed that the benzyloxy moiety protects the hydrophobic decyl chain from premature degradation, ensuring prolonged therapeutic activity. This stability is critical for long-acting formulations in chronic disease management.

From a synthetic chemistry standpoint, the 3-{(Benzyloxy)carbonyl(decyl)amino}propanoic acid is a versatile building block for drug conjugation. A 2024 paper in Organic Letters described its use in conjugate vaccines, where the carbamoyl group links antigenic epitopes to adjuvants, enhancing immune responses. This application is particularly relevant for infectious disease prevention and immunotherapy.

In summary, 3-{(Benzyloxy)carbonyl(decyl)amino}propanoic acid with CAS number 1108198-69-1 is a multifunctional compound with broad implications in biomedical research. Its unique combination of hydrophobicity, carbamoyl reactivity, and cell membrane interaction makes it a valuable tool for drug delivery, synthetic biology, and biomaterials science. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field of pharmaceutical innovation.